Cas no 20532-31-4 (Benzo[b]thiophene-5-ol, acetate)

• Product Name: Benzo[b]thiophene-5-ol, acetate
• CAS No: 20532-31-4
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 1394273
• PubChem ID: 15501124
• Update Time: 2025-04-20

Benzo[b]thiophene-5-ol, acetate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-ol, acetate
• Benzo[b]thiophen-5-yl acetate
• 5-acetoxybenzo[b]thiophene
• 1-benzothiophen-5-yl acetate
• HYPMZNIJCJSNFI-UHFFFAOYSA-N
• SCHEMBL6233180
• 20532-31-4

• Inchi： 1S/C10H8O2S/c1-7(11)12-9-2-3-10-8(6-9)4-5-13-10/h2-6H,1H3
• InChI Key： HYPMZNIJCJSNFI-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 210.0351
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 57.53